1-benzyl-7-methyl-N-(naphthalen-1-yl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6-benzyl-12-methyl-N-naphthalen-1-yl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C29H22N4O2/c1-19-14-15-26-31-27-23(29(35)33(26)17-19)16-25(32(27)18-20-8-3-2-4-9-20)28(34)30-24-13-7-11-21-10-5-6-12-22(21)24/h2-17H,18H2,1H3,(H,30,34)
• InChI Key: YXKMFBRCCVEBPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(N3CC4=CC=CC=C4)C(=O)NC5=CC=CC6=CC=CC=C65)C=C1
• Molecular Formula: C29H22N4O2
• Molecular Weight: 458.5 g/mol
• CAS No.: 902025-13-2

Description

1-benzyl-7-methyl-N-(naphthalen-1-yl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C29H22N4O2 and its molecular weight is 458.521. The purity is usually 95%.
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Scientific Research Applications

Aggregation-Enhanced Emission Characteristics

Compounds structurally related to the specified chemical have been studied for their unique luminescent properties. For instance, pyridyl substituted benzamides with naphthalene connections exhibit aggregation-enhanced emission (AEE) in aqueous-DMF solution, showing potential for advanced materials in optoelectronics and sensor applications (Srivastava et al., 2017).

Anticancer Properties

Another area of interest is the anticancer evaluation of naphthalen-1-ylmethyl derivatives. Such compounds have been synthesized and tested in vitro for their potential to inhibit cancer cell growth, demonstrating the role of naphthalene derivatives in developing new therapeutic agents (Salahuddin et al., 2014).

Photocyclization for Heteroarene Synthesis

The intramolecular dehydration of photocyclization of related compounds leads to the synthesis of complex heteroarenes, indicating the chemical’s potential for creating novel polyaromatic structures with specific applications in material science and organic chemistry (Wei et al., 2016).

Electrochemical Applications

Derivatives of the compound have been explored for their electrochemical properties, particularly in the context of reductive cleavage of aromatic carboxamides, which is relevant in organic synthesis and material processing (Ragnarsson et al., 2001).

Ultraviolet Shielding

Some naphthalene derivatives have shown significant ultraviolet (UV) shielding behavior, suggesting their use in coatings and materials designed to protect against UV radiation (Revathi et al., 2015).

Future Directions

The future directions for research on this compound could include further studies to elucidate its mechanism of action, to optimize its synthesis, and to explore its potential applications in various fields.